Cas no 31318-54-4 (Acenaphtho[1,2-c]thiophene-7,9-dicarboxylicacid, 7,9-diethyl ester)
31318-54-4 structure
Product Name:Acenaphtho[1,2-c]thiophene-7,9-dicarboxylicacid, 7,9-diethyl ester
CAS No:31318-54-4
MF:C20H16O4S
MW:352.403644561768
CID:306963
PubChem ID:342694
Update Time:2025-04-19
Acenaphtho[1,2-c]thiophene-7,9-dicarboxylicacid, 7,9-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acenaphtho[1,2-c]thiophene-7,9-dicarboxylicacid, 7,9-diethyl ester
- diethyl acenaphthyleno[1,2-c]thiophene-7,9-dicarboxylate
- AC1L7WRE
- AG-F-04140
- CTK4G6834
- Diethyl acenaphtho(1,2-c)thiophene-7,9-dicarboxylate
- Diethyl acenaphtho[1,2-c]thiophene-7,9-dicarboxylate
- NSC380276
- NSC-380276
- 31318-54-4
- DTXSID80185248
- B47P0I7R0R
- UNII-B47P0I7R0R
- NSC 380276
-
- Inchi: 1S/C20H16O4S/c1-3-23-19(21)17-15-12-9-5-7-11-8-6-10-13(14(11)12)16(15)18(25-17)20(22)24-4-2/h5-10H,3-4H2,1-2H3
- InChI Key: ZCUIMEOLJZSNRT-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=C2C3=CC=CC4=CC=CC(C2=C1C(=O)OCC)=C34
Computed Properties
- Exact Mass: 352.07698
- Monoisotopic Mass: 352.07693
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.8
- XLogP3: 5.3
Experimental Properties
- Density: 1.354
- Boiling Point: 531.5°C at 760 mmHg
- Flash Point: 275.3°C
- Refractive Index: 1.727
- PSA: 52.6
Acenaphtho[1,2-c]thiophene-7,9-dicarboxylicacid, 7,9-diethyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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